Methyl 5-ethoxy-4-methoxy-2-nitrobenzoate

• Molecular Formula: C11H13NO6
• Molecular Weight: 255.22 g/mol
• IUPAC Name: methyl 5-ethoxy-4-methoxy-2-nitrobenzoate
• InChI: InChI=1S/C11H13NO6/c1-4-18-10-5-7(11(13)17-3)8(12(14)15)6-9(10)16-2/h5-6H,4H2,1-3H3
• InChI Key: JHXYNNDKQUYNFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C(=O)OC)[N+](=O)[O-])OC

Description

Methyl 5-ethoxy-4-methoxy-2-nitrobenzoate is a useful research compound. Its molecular formula is C11H13NO6 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 15.0 g (74.1 mmol) of methyl 3-ethoxy-4-methoxybenzoate in 45 mL of acetic acid was treated with 15 mL of conc nitric acid dropwise over 12 min. The reaction was kept at 55° C. for 45 min, cooled to 25° C. and poured into ice water. The product was extracted into methylene chloride and the extracts were washed with water and μl sodium hydroxide, dried and evaporated. The yield was 17.8 g of methyl 5-ethoxy-4-methoxy-2-nitrobenzoate as yellow crystals: mass spectrum (electrospray, m/e): M+H 256.0.

Synthesis routes and methods II

Procedure details